Cas no 16312-79-1 (4-Methylurazole)

• Product Name: 4-Methylurazole
• CAS No: 16312-79-1
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• CID: 228889
• PubChem ID: 177735
• Update Time: 2025-04-19

4-Methylurazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,4-triazolidine-3,5-dione
• 4-Methylurazole
• 1,2,4-Triazolidine-3,5-dione,4-methyl-
• 4-methyl-1,2,4-triazoline-3,5-dione
• 4-methyl-3,5-dioxo-1,2,4-triazolidine
• N-methyl 1,2,4-triazoline-3,5-dione
• N-methyl-1,2,4-triazolinedione
• N-methyltriazoline-3,5-dione
• Z1117899218
• 4-Methylurazole, 98%
• 4-Methyl-4H-1,2,4-triazole-3,5-diol
• AT21274
• 4-Methyl-1,2,4-triazolidine-3,5-dione #
• FT-0692531
• EN300-171514
• 16312-79-1
• A882646
• 4-methylurazol
• AKOS015916322
• Bicarbamimide, N-methyl-
• DTXSID20936791
• SCHEMBL1830346
• J-010006
• DB-082339
• 1,2,4-Triazolidine-3,5-dione, 4-methyl-

• MDL： MFCD00005227
• Inchi： 1S/C3H5N3O2/c1-6-2(7)4-5-3(6)8/h1H3,(H,4,7)(H,5,8)
• InChI Key： XJOOWWMZMXBLAO-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C)=O

Computed Properties

• Exact Mass: 115.03800
• Monoisotopic Mass: 115.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.356
• Melting Point: 235-237 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.488
• PSA: 70.65000
• LogP: -1.59830
• Solubility: Not determined

4-Methylurazole Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Triazolidines Triazolidinones